
A Comprehensive Guide to the Safe Handling of
2-(2-Chloroethoxy)phenol

Author: BenchChem Technical Support Team. Date: March 2026

Compound of Interest

Compound Name: 2-(2-Chloroethoxy)phenol

CAS No.: 4792-79-4

Cat. No.: B8755902 Get Quote

This guide provides essential safety protocols and logistical information for the handling and

disposal of 2-(2-Chloroethoxy)phenol (CAS No. 4792-79-4) in a laboratory setting.[1] As a

trusted partner in your research, we are committed to providing value beyond the product itself

by ensuring you have the necessary information to maintain a safe and compliant laboratory

environment.

Disclaimer: A comprehensive Safety Data Sheet (SDS) for 2-(2-Chloroethoxy)phenol is not

readily available. The following guidance is synthesized from data on structurally similar

compounds, including phenol, chlorophenols, and 2-(2-chloroethoxy)ethanol.[2][3][4][5][6][7][8]

It is imperative to treat 2-(2-Chloroethoxy)phenol with a high degree of caution, assuming it

may possess hazards associated with these related substances. This guide should be used in

conjunction with your institution's established safety protocols and a thorough risk assessment.

Hazard Identification and Immediate Precautions
2-(2-Chloroethoxy)phenol is a phenolic compound containing a chloroethoxy side chain.

Based on its structure, it should be presumed to be a hazardous chemical with the potential for:

Severe Skin and Eye Damage: Phenolic compounds are known to be corrosive and can

cause severe burns to the skin and eyes.[3][9][10] Phenol itself has an anesthetic effect,

meaning initial contact may not be painful, leading to delayed recognition of a serious injury.

[3][10][11]
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Toxicity: Phenol and chlorophenols are toxic and can be harmful if inhaled, swallowed, or

absorbed through the skin.[8][9][10][12] Systemic effects can be severe and may impact the

central nervous system, liver, and kidneys.[4][7][10]

Respiratory Irritation: Vapors or mists may cause irritation to the respiratory tract.[5][13]

Immediate Precautionary Measures:

All handling of 2-(2-Chloroethoxy)phenol should be conducted within a certified chemical

fume hood to minimize inhalation exposure.[3][13]

Ensure immediate access to an eyewash station and a safety shower.[2][6][13]

A spill kit appropriate for hazardous chemicals should be readily available.[13]

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is mandatory to prevent all routes of exposure. The following

table summarizes the required PPE for handling 2-(2-Chloroethoxy)phenol.
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Protection Type Recommended Equipment
Standards and

Specifications

Eye/Face Protection
Chemical splash goggles and

a face shield.[3][13][14]

Must conform to EN166 (EU)

or OSHA 29 CFR 1910.133

(US) standards.[2][13]

Skin Protection

A chemically resistant lab coat

or apron must be worn over

full-body clothing.[3][10][13]

N/A

Hand Protection

Double gloving with a

compatible chemical-resistant

glove is recommended. Given

the hazards of both phenols

and chlorinated compounds,

consider using a combination

of gloves, such as a nitrile

inner glove and a more robust

outer glove like neoprene or

butyl rubber.[10][15]

Gloves must be inspected

before each use and comply

with EN 374 (EU) or ASTM

F739 (US) standards.[13]

Respiratory Protection

A NIOSH/MSHA or European

Standard EN 149 approved

respirator with an appropriate

organic vapor cartridge is

required if handling outside of

a fume hood or if there is a risk

of exceeding exposure limits.

[2][13][14]

N/A

Safe Handling and Operational Workflow
A systematic approach to handling 2-(2-Chloroethoxy)phenol is crucial to minimize exposure

and ensure a safe laboratory environment.

Experimental Protocol for Safe Handling:
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Preparation: Before beginning work, ensure all necessary PPE is donned correctly. Confirm

that the chemical fume hood is functioning properly. Have a designated waste container

ready for contaminated materials.

Dispensing: Carefully weigh or measure the required amount of 2-(2-Chloroethoxy)phenol
within the chemical fume hood.[13]

During Use: Keep the container of 2-(2-Chloroethoxy)phenol tightly closed when not in

use.[2][13] Avoid contact with skin, eyes, and clothing.[2] Do not breathe vapors or mists.[2]

After Use: Thoroughly decontaminate all work surfaces with an appropriate solvent or

detergent and water.[16] Wash hands and any exposed skin thoroughly after handling.[5][6]

Safe Handling Workflow Diagram:
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Caption: A workflow diagram for the safe handling of 2-(2-Chloroethoxy)phenol.
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Spill Management and Emergency Procedures
In the event of a spill or exposure, immediate and correct action is critical.

Spill Cleanup Protocol:
Evacuate and Alert: Evacuate all non-essential personnel from the immediate area and alert

your supervisor and institutional safety office.[16]

Ventilate: Ensure the area is well-ventilated, preferably within a fume hood.[2]

Contain the Spill: For small spills, absorb the material with an inert absorbent such as

vermiculite or sand.[2] Do not use combustible materials like paper towels directly on the

spill.

Cleanup: Wearing appropriate PPE, carefully scoop the absorbed material into a designated

hazardous waste container.[16]

Decontaminate: Clean the spill area with a suitable solvent or detergent and water.[16]

Dispose: All contaminated materials, including gloves and absorbent, must be disposed of as

hazardous waste.[16]

First Aid Measures:
Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes while removing contaminated clothing and shoes.[2][3] Seek immediate medical

attention.[2][3] Polyethylene glycol (PEG 300 or 400) can be effective in decontaminating

phenol-exposed skin and should be used if available.[10][11]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the

eyelids open.[2][3] Remove contact lenses if present and easy to do.[5] Seek immediate

medical attention.[2][3]

Inhalation: Move the person to fresh air.[2][5] If breathing is difficult, provide oxygen. If

breathing has stopped, give artificial respiration. Seek immediate medical attention.[2]
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Ingestion: Do NOT induce vomiting.[2] Rinse the mouth with water.[17] Never give anything

by mouth to an unconscious person.[2][17] Seek immediate medical attention.

Disposal Plan
The disposal of 2-(2-Chloroethoxy)phenol and any contaminated materials must be managed

as hazardous waste.

Waste Collection: Collect all 2-(2-Chloroethoxy)phenol waste, including contaminated

consumables (e.g., gloves, wipes, pipette tips), in a designated, properly labeled, and sealed

hazardous waste container.[16]

Waste Storage: Store waste containers in a designated, well-ventilated, and secure area,

away from incompatible materials such as strong oxidizing agents.[6][18]

Disposal Method: Contact your institution's Environmental Health and Safety (EHS) office or

a licensed hazardous waste disposal contractor to arrange for pickup and disposal.[16] Do

not dispose of this chemical down the drain.[14][17]

References
Cole-Parmer. (2004, April 14). Material Safety Data Sheet - 2-(2-Chloroethoxy)ethanol.

Retrieved from [Link]

Monash University. (2024, May 15). Phenol - OHS Information Sheet. Health Safety &

Wellbeing. Retrieved from [Link]

Cefic. for the SAFE USE of PHENOL. Retrieved from [Link]

National Center for Biotechnology Information. (n.d.). HEALTH EFFECTS - Toxicological

Profile for Chlorophenols. NCBI Bookshelf. Retrieved from [Link]

Capot Chemical Co., Ltd. (2025, November 10). Material Safety Data Sheet. Retrieved from

[Link]

The University of Queensland. (n.d.). Working Safely with Phenol Guideline. UQ Policy and

Procedure Library. Retrieved from [Link]

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 10 Tech Support

https://pim-resources.coleparmer.com/sds/97659.pdf
https://www.capotchem.cn/doc/viewmsds_160968-99-0.html
https://pim-resources.coleparmer.com/sds/97659.pdf
https://www.capotchem.cn/doc/viewmsds_160968-99-0.html
https://www.benchchem.com/product/b8755902?utm_src=pdf-body
https://www.benchchem.com/product/b8755902?utm_src=pdf-body
https://www.benchchem.com/pdf/Proper_Disposal_of_2_2_Methoxyethyl_phenol_A_Guide_for_Laboratory_Professionals.pdf
https://www.fishersci.com/store/msds?partNumber=AC172260500&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC370035000&countryCode=US&language=en
https://www.benchchem.com/pdf/Proper_Disposal_of_2_2_Methoxyethyl_phenol_A_Guide_for_Laboratory_Professionals.pdf
https://www.petrochemistry.eu/wp-content/uploads/2020/06/DO_DONT_PHENOL_2020_EN.pdf
https://www.capotchem.cn/doc/viewmsds_160968-99-0.html
https://www.coleparmer.com/msds/AC17226_2.pdf
https://www.monash.edu/health-safety-wellbeing/ohs-information-sheets/phenol
https://www.cefic.org/app/uploads/2019/01/02-Dos-Donts-Poster-Phenol-2017.pdf
https://www.ncbi.nlm.nih.gov/books/NBK154245/
https://www.capotchem.com/msds/160968-99-0.pdf
https://ppl.app.uq.edu.au/content/2.30.11-working-safely-phenol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8755902?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Western Washington University. (n.d.). Phenol. Retrieved from [Link]

Agency for Toxic Substances and Disease Registry. (n.d.). Toxicological Profile for

Chlorophenols. Retrieved from [Link]

National Center for Biotechnology Information. (n.d.). Toxicological Profile of Chlorophenols

and Their Derivatives in the Environment: The Public Health Perspective. PMC. Retrieved

from [Link]

New Jersey Department of Health. (n.d.). Phenol - Hazardous Substance Fact Sheet.

Retrieved from [Link]

Yale Environmental Health & Safety. (n.d.). Phenol Standard Operating Procedure. Retrieved

from [Link]

Environmental Health & Safety, The University of New Mexico. (n.d.). Phenol-Chloroform

Standard Operating Procedure Template. Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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